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Compound of Interest

Compound Name: Fasudil mesylate

Cat. No.: B12368770

Fasudil, a potent inhibitor of Rho-associated coiled-coil containing protein kinase (ROCK), has
garnered significant attention within the scientific community.[1][2] This guide provides a
comprehensive comparison of Fasudil with other widely used ROCK inhibitors, offering
researchers, scientists, and drug development professionals a detailed resource supported by
experimental data. Fasudil is the only ROCK inhibitor approved for human use, first in Japan in
1995 for the treatment of cerebral vasospasm.[1]

Mechanism of Action: The ROCK Signaling Pathway

The Rho/ROCK signaling pathway is a critical regulator of various cellular processes, including
cytoskeletal remodeling, cell adhesion, migration, proliferation, and apoptosis.[3][4][5] The
pathway is initiated by the activation of the small GTPase RhoA, which in turn activates its
downstream effector, ROCK.[3][6] ROCK exists in two isoforms, ROCK1 and ROCK2.[3]

Activated ROCK phosphorylates several downstream substrates, most notably Myosin Light
Chain (MLC) and the Myosin Binding Subunit of MLC Phosphatase (MYPT1).[3][4][7]
Phosphorylation of MLC promotes actin-myosin contractility, leading to the formation of stress
fibers and focal adhesions.[4] By phosphorylating and inactivating MYPT1, ROCK further
enhances MLC phosphorylation.[7] ROCK also influences actin dynamics by activating LIM
kinase (LIMK), which then phosphorylates and inactivates cofilin, an actin-depolymerizing
protein.[4] This leads to the stabilization of actin filaments.[4]

Fasudil and other ROCK inhibitors act by competitively binding to the ATP-binding site in the
kinase domain of ROCK, thereby preventing the phosphorylation of its downstream targets.[1]
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This inhibition leads to the disassembly of the actin cytoskeleton, reduced cell contractility, and
modulation of various cellular behaviors.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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